Cas no 22818-69-5 (Benzene, (3-nitropropyl)-)

• Product Name: Benzene, (3-nitropropyl)-
• CAS No: 22818-69-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00156299
• CID: 1411911
• PubChem ID: 562333
• Update Time: 2025-10-30

Benzene, (3-nitropropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (3-nitropropyl)-
• 1-NITRO-3-PHENYLPROPANE
• MFCD00156299
• 3-Phenyl-1-nitropropane
• 22818-69-5
• 3-nitropropylbenzene
• (3-Nitropropyl)benzene #
• nitropropylbenzene
• 3-Nitro-1-phenylpropane
• SCHEMBL1170894
• SY266519
• 3-Phenylnitropropane
• 1-Phenyl-3-nitropropane
• (3-Nitropropyl)benzene

• MDL： MFCD00156299
• Inchi： 1S/C9H11NO2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• InChI Key： ZROLMSLMPMSLRM-UHFFFAOYSA-N
• SMILES： [O-][N+](CCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzene, (3-nitropropyl)-

Benzene, (3-nitropropyl)- (CAS No. 22818-69-5): A Comprehensive Overview

Benzene, (3-nitropropyl)- (CAS No. 22818-69-5) is a significant compound in the field of organic chemistry and pharmaceutical research. This aromatic compound features a benzene ring substituted with a 3-nitropropyl group, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals. The unique structure of Benzene, (3-nitropropyl)- offers a range of functional groups that can be manipulated for the development of novel compounds with diverse applications.

The chemical structure of Benzene, (3-nitropropyl)- is characterized by its aromatic benzene ring and the nitro group attached to a propyl chain. This configuration imparts specific physical and chemical properties that are crucial for its use in various applications. The compound is typically synthesized through the nitration of propylbenzene, followed by further reactions to introduce the nitro group at the desired position.

In recent years, significant advancements have been made in understanding the reactivity and potential applications of Benzene, (3-nitropropyl)-. Researchers have explored its role as a building block in the synthesis of complex molecules, particularly those with therapeutic potential. For instance, studies have shown that derivatives of Benzene, (3-nitropropyl)- can be used to develop compounds with anti-inflammatory and anti-cancer properties.

The physical properties of Benzene, (3-nitropropyl)- include its boiling point, melting point, and solubility characteristics. These properties are essential for optimizing its use in chemical processes and ensuring its stability under various conditions. The compound is generally soluble in organic solvents such as ethanol and acetone but has limited solubility in water. This solubility profile makes it suitable for use in organic synthesis and pharmaceutical formulations.

In terms of safety and handling, it is important to note that while Benzene, (3-nitropropyl)- is not classified as a hazardous material under current regulations, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound.

The environmental impact of Benzene, (3-nitropropyl)- has also been a subject of research. Studies have shown that proper disposal methods should be followed to minimize any potential environmental contamination. Additionally, efforts are being made to develop more sustainable synthetic routes for the production of this compound to reduce its ecological footprint.

In the pharmaceutical industry, Benzene, (3-nitropropyl)- has gained attention due to its potential as an intermediate in the synthesis of drugs targeting various diseases. For example, researchers have synthesized derivatives of this compound that exhibit potent activity against certain types of cancer cells. These derivatives are currently being evaluated in preclinical studies to assess their efficacy and safety.

The versatility of Benzene, (3-nitropropyl)- extends beyond pharmaceutical applications. It is also used in the production of dyes, pigments, and other fine chemicals. The ability to modify the nitro group through reduction or substitution reactions allows for the creation of a wide range of functionalized products with diverse applications.

In conclusion, Benzene, (3-nitropropyl)- (CAS No. 22818-69-5) is a versatile compound with significant potential in both chemical synthesis and pharmaceutical research. Its unique structure and reactivity make it an important intermediate in the development of novel compounds with therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.